Cas no 2159-36-6 (2-(3-methoxybenzoyl)benzoic Acid)

• Product Name: 2-(3-methoxybenzoyl)benzoic Acid
• CAS No: 2159-36-6
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 911915
• PubChem ID: 334075
• Update Time: 2025-05-22

2-(3-methoxybenzoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxybenzoyl)benzoic Acid
• 2-< 3-Methoxy-benzoyl> -benzoesaeure
• 3'-Methoxy-2-benzoyl-benzoesaeure
• AC1L7EMA
• NSC338408
• SureCN9196432
• SMR001874839
• 2159-36-6
• 2-(3-methoxybenzoyl)benzoicacid
• SCHEMBL9196432
• 2-(3-Methoxy-benzoyl)-benzoic acid
• MLS003170923
• NSC-338408
• DTXSID50318985

• MDL： MFCD00597875
• Inchi： 1S/C15H12O4/c1-19-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： HYIUJFPCYPAQBT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 477.6°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.598
• PSA: 63.6
• LogP: 2.62440

Additional information on 2-(3-methoxybenzoyl)benzoic Acid

Recent Advances in the Study of 2-(3-Methoxybenzoyl)benzoic Acid (CAS: 2159-36-6): Applications and Mechanisms

2-(3-Methoxybenzoyl)benzoic acid (CAS: 2159-36-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings regarding the compound's mechanisms of action, synthetic pathways, and potential clinical applications.

One of the most notable advancements in the study of 2-(3-methoxybenzoyl)benzoic acid is its identification as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective COX-2 inhibition with minimal effects on COX-1, suggesting a favorable safety profile for anti-inflammatory drug development. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory activity.

In addition to its anti-inflammatory properties, 2-(3-methoxybenzoyl)benzoic acid has shown promise in oncology research. A recent preclinical study highlighted its ability to modulate the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in various cancers. Researchers observed that the compound induced apoptosis in cancer cell lines while sparing normal cells, indicating its potential as a targeted therapy. These findings were further supported by in vivo experiments using xenograft models, where the compound significantly reduced tumor growth without causing severe side effects.

The synthetic accessibility of 2-(3-methoxybenzoyl)benzoic acid has also been a focus of recent investigations. A 2024 report in *Organic Process Research & Development* detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more sustainable for industrial-scale production. This advancement is critical for ensuring the compound's availability for further research and potential commercialization.

Despite these promising developments, challenges remain in translating the findings into clinical applications. Pharmacokinetic studies have revealed that the compound has limited oral bioavailability, prompting researchers to explore prodrug strategies or novel formulation techniques to enhance its delivery. Additionally, long-term toxicity studies are needed to fully assess its safety profile. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the compound's progression toward clinical trials.

In conclusion, 2-(3-methoxybenzoyl)benzoic acid (CAS: 2159-36-6) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with advancements in synthetic methodologies, positions it as a valuable candidate for further investigation. Future research should focus on overcoming bioavailability challenges and expanding its therapeutic applications to other disease areas, such as neurodegenerative disorders and metabolic diseases.